2-(Acetyloxy)-4-bromobenzoic acid

• IUPAC Name: 2-acetyloxy-4-bromobenzoic acid
• InChI: InChI=1S/C9H7BrO4/c1-5(11)14-8-4-6(10)2-3-7(8)9(12)13/h2-4H,1H3,(H,12,13)
• InChI Key: IVMCGPMPQQFJAZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=C(C=CC(=C1)Br)C(=O)O
• Molecular Formula: C9H7BrO4
• DSSTOX Substance ID: DTXSID40870880
• Molecular Weight: 259.05 g/mol
• CAS RN: 17336-09-3

Description

2-(Acetyloxy)-4-bromobenzoic acid, also known as bromoacetylsalicylic acid or BAS, is a chemical compound that belongs to the family of acetylsalicylic acid derivatives. BAS has been widely used in scientific research due to its unique chemical properties and potential applications in various fields.

Mechanism of Action

BAS inhibits the activity of cyclooxygenase enzymes by acetylating a serine residue in the active site of the enzyme. This acetylation prevents the binding of arachidonic acid to the enzyme, thereby inhibiting the production of prostaglandins and other inflammatory mediators. BAS has also been shown to induce the production of ROS in cells, which can lead to oxidative stress and cell death.
Biochemical and Physiological Effects
BAS has been shown to have anti-inflammatory and analgesic effects in animal models of inflammation and pain. BAS has also been shown to induce apoptosis in cancer cells and to inhibit the growth of tumor xenografts in mice. In addition, BAS has been shown to modulate lipid metabolism and to reduce the accumulation of lipid droplets in cells.

Advantages and Limitations for Lab Experiments

BAS has several advantages for lab experiments, including its high yield and purity, its well-characterized mechanism of action, and its potential applications in various fields. However, BAS also has some limitations, including its potential toxicity and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for research on BAS, including the development of new derivatives with improved properties, the identification of new targets for BAS in biological systems, and the application of BAS in new areas such as drug delivery and imaging. In addition, further studies are needed to elucidate the physiological and biochemical effects of BAS in various systems and to determine its potential therapeutic applications.

Scientific Research Applications

BAS has been widely used in scientific research as a chemical probe for studying various biological processes. BAS has been shown to inhibit the activity of cyclooxygenase enzymes, which are involved in the production of prostaglandins and other inflammatory mediators. BAS has also been used as a tool for studying the role of reactive oxygen species (ROS) in cellular signaling and oxidative stress. In addition, BAS has been used as a fluorescent probe for imaging lipid droplets in cells.

Synthesis routes and methods

Procedure details

A mixture of 4-bromo-2-hydroxy-benzoic acid (12.35 g, 56.91 mmol), acetic anhydride (35.6 mL) and conc sulfuric acid (0.93 mL) was heated at 100° C. for 1 h; then cooled, poured into 400 g ice/water, stirred for several minutes, the white precipitates were collected with filtration, washed with water, then the white solids were oven vacuum dried at 50° C. for 3 days to give the desired product (11.62 g). 1H NMR (200 MHz, CDCl3): δ (ppm)=7.95 (d, 1H, J=8.5 Hz), 7.48 (dd, 1H, J=2.0 Hz, 8.5 Hz), 7.32 (d, 1H, J=2.0 Hz).